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Executive Summary

Methasulfocarb (CAS RN: 66952-49-6) is a unique thiocarbamate compound that functions as both a
fungicide and plant growth regulator, demonstrating specific growth-retarding activity in agricultural
applications. Originally introduced in Japan in 1984, this substance has shown efficacy primarily in rice
crops for controlling fungal pathogens while modifying plant growth characteristics. This document provides
a comprehensive technical overview of methasulfocarb's properties, mechanisms of action, and application
protocols to guide researchers and development professionals in leveraging its growth-regulating potential.
The information contained herein synthesizes current scientific knowledge with practical methodologies for
evaluating and applying methasulfocarb in controlled research settings, addressing both its functional

properties and regulatory status across multiple jurisdictions.

Chemical and Regulatory Profile

Chemical Characteristics
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Methasulfocarb possesses distinctive chemical properties that contribute to its biological activity and
environmental behavior. The compound typically presents as a colorless crystalline solid with a melting
point of 138°C and decomposes before reaching its boiling point [1]. Its molecular structure features both
carbamate and thiocarbamate functional groups, contributing to its unique mode of action. With a moderate
aqueous solubility of 480 mg/L at 20°C and pH 7, and an octanol-water partition coefficient (Log P) of
1.68, methasulfocarb demonstrates balanced hydrophilicity-lipophilicity that influences its movement in

plant tissues and environmental compartments [1].

Table 1: Physicochemical Properties of Methasulfocarb

Property Value Conditions Reference
Molecular formula CoH11NO4S2 - [1]
Molecular mass 261.32 g/mol - [1]
Melting point 138°C - [1]
Water solubility 480 mg/L 20°C, pH 7 [1]
Octanol-water partition coefficient (Log P) 1.68 20°C [1]
Vapor pressure Not available 20°C [1]
Hydrolysis stability Stable pH 7 [1]
Regulatory Status

The regulatory landscape for methasulfocarb varies significantly across regions, with important
implications for research and development activities. Currently, methasulfocarb is not approved under EC
Regulation 1107/2009 for use in European Union member states [1]. The substance lacks an approved
dossier rapporteur/co-rapporteur and does not appear in the EU pesticide database. This regulatory status
necessitates that research involving methasulfocarb be conducted under appropriate controlled conditions

with necessary authorizations, particularly for researchers operating in or collaborating with EU-based
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institutions. Beyond Europe, regulatory status should be verified on a country-by-country basis before

considering any field applications or development programs.

Molecular Mechanisms of Action

Growth Regulation Activity

Methasulfocarb exhibits a growth-retarding mode of action that distinguishes it from conventional
fungicides [1]. While the precise molecular targets remain under investigation, the compound's activity
aligns with modifications to essential physiological processes that ultimately reduce cell elongation and
division rates. This growth regulation property appears to be intrinsically linked to its fungicidal activity,
potentially through interference with metabolic pathways common to both fungal development and plant
growth regulation. The compound is classified by the Fungicide Resistance Action Committee (FRAC) under
Mode of Action Group 42, indicating a specific biochemical target that differentiates it from other pesticide
classes [1]. Understanding this dual functionality is crucial for optimizing application protocols that

maximize growth-regulating effects while maintaining fungal pathogen control.

Sighaling Pathway Interactions

Methasulfocarb's growth-regulating effects likely involve complex interactions with plant hormone
signaling pathways, particularly those mediated by auxin and ethylene [2] [3] [4]. These phytohormones
serve as central regulators of plant growth and development, with auxin controlling processes such as cell
elongation, division, and differentiation. Research indicates that environmental stressors can significantly
alter auxin distribution and homeostasis through effects on auxin transporters such as PIN-FORMED (PIN)
and PIN-likes (PILS) proteins [2]. Methasulfocarb may modulate these transport mechanisms, thereby
creating altered auxin gradients that result in growth retardation. Simultaneously, evidence suggests potential
engagement with ethylene signaling pathways, which contribute to stress responses and growth

modifications [3] [4].

The following diagram illustrates the proposed signaling pathway through which methasulfocarb likely

influences plant growth:
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Diagram 1: Proposed signaling pathway of methasulfocarb-mediated growth regulation. The compound
likely modulates auxin transport and ethylene biosynthesis, leading to altered hormone signaling and

subsequent growth retardation phenotypes.

The molecular initiation of methasulfocarb's activity may involve interference with mitochondrial
function, potentially through the ANACO017 transcription factor that regulates mitochondrial stress responses
[3]. This transcription factor serves as a master regulator of mitochondrial dysfunction and has been shown
to recruit signaling cascades involving ethylene and auxin pathways, along with the MAP KINASE KINASE
(MKK) 9-MAP KINASE (MPK) 3/6 pathway in Arabidopsis thaliana [3]. Such interactions would position
methasulfocarb as a modulator of fundamental energy homeostasis processes that ultimately manifest as

controlled growth patterns.

Application Guidelines and Efficacy Data

Target Organisms and Applications

Methasulfocarb demonstrates efficacy against a spectrum of fungal pathogens while simultaneously
regulating plant growth. As a soil-applied fungicide, it primarily targets soil-borne diseases affecting rice
cultivation, including Fusarium, Mucor, Pseudomonas, Pythium, and Rhizoctonia species [1]. The compound
is typically formulated into granular or wettable powder forms for soil application, allowing for sustained
release and uptake through root systems [1]. The growth-regulating effects appear most pronounced in this
application context, suggesting that root uptake and systemic translocation may be essential for observing
consistent growth modification. The primary documented application is in rice crops, though potential exists

for investigational use in other monocot species with similar physiological characteristics.

Efficacy and Toxicity Profile

Methasulfocarb exhibits moderate mammalian toxicity with an acute oral LDso of 112 mg/kg in rat models,
classifying it as Category II according to the WHO acute hazard classification [1]. This toxicity profile

necessitates appropriate safety measures during handling and application. From an environmental
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perspective, methasulfocarb demonstrates a low bio-concentration factor based on its Log P value <3,

suggesting reduced accumulation potential in biological systems [1]. The compound displays moderate

mobility in soil environments, which should be considered when designing application protocols to minimize

off-target movement.

Table 2: Efficacy and Toxicity Profile of Methasulfocarb

Parameter Value Test Organism/Conditions Reference
Mammalian acute oral 112 mg/kg Rat [1]

LDso

Fungicidal efficacy Effective Fusarium, Mucor, Pseudomonas, Pythium, [1]

Soil degradation
(DTso0)

Aqueous photolysis
DTso

Bio-concentration
factor

Soil mobility

Experimental Protocols

Not available

Stable

Low risk

Moderately
mobile

Rhizoctonia spp.

Aerobic conditions

pH 7

Based on Log P <3

Calculated

[1]

[1]

[1]

[1]

Laboratory-Scale Evaluation of Growth Regulation

This protocol describes a standardized approach for assessing methasulfocarb's growth-regulating effects in

controlled laboratory conditions using rice (Oryza sativa) as a model system.

4.1.1 Materials and Reagents
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¢ Methasulfocarb technical standard (minimum 95% purity)
e Appropriate solvent (acetone or dimethyl sulfoxide)

e Surfactant solution (0.1% v/v Tween 20)

¢ Sterilized soil substrate or hydroponic growth medium

¢ Rice seeds (standardized cultivar)

¢ Plant growth chambers with controlled environment

¢ Analytical equipment for morphological measurements

4.1.2 Preparation of Treatment Solutions

e Prepare a stock solution of methasulfocarb at 10,000 mg/L using an appropriate solvent.

¢ Dilute the stock solution with distilled water containing 0.1% Tween 20 to create treatment
concentrations of 10, 50, 100, and 500 mg/L.

¢ Include solvent-only controls (0.1% v/v) and untreated controls in experimental design.

4.1.3 Application and Evaluation

Sow pre-germinated rice seeds in containers with sterilized soil or hydroponic systems.

Apply treatment solutions as soil drench at 2-leaf stage (10 mL per plant).

Maintain plants in growth chambers at 28°C day/22°C night with 14-hour photoperiod.

Evaluate treatment effects at 7, 14, and 21 days after application (DAA) using these parameters:
o Plant height (cm)
o Leaf area (cm?)
o Fresh and dry biomass (g)

o Root length and architecture
Conduct statistical analysis using appropriate methods (ANOVA with post-hoc tests).

Field Evaluation Protocol

For researchers with appropriate regulatory approvals, this protocol outlines field evaluation procedures for

methasulfocarb's growth-regulating effects.
4.2.1 Experimental Design

e Establish randomized complete block design with 4 replications per treatment.

¢ Include methasulfocarb formulations at recommended fungicide rates (typically 0.5-2.0 kg a.i./ha)
and reduced rates (0.1-0.5 kg a.i./ha) for growth regulation assessment.

¢ Incorporate standard growth regulator controls and untreated controls.
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¢ Plot size should be sufficient to accommodate destructive sampling without compromising field
integrity (minimum 4 m2).

4.2.2 Application and Data Collection

e Apply treatments at specified growth stages (e.qg., tillering, panicle initiation) using calibrated
equipment.

¢ Record environmental conditions during application (temperature, humidity, wind speed).

e Assess growth parameters at 14, 28, and 42 days after application:

Plant population and uniformity

Tillering number and pattern

[¢]

[e]

o

Plant height and canopy architecture
Above-ground biomass

(e]

e Document yield components at harvest:
o Panicle number per plant

Grain filling percentage

Thousand-grain weight

Total yield per plot

[e]

o

o

Research Gaps and Future Directions

Despite established knowledge regarding methasulfocarb's fungicidal properties, significant research gaps

exist concerning its plant growth regulation mechanisms and potential applications. Future research should

prioritize these critical areas:

¢ Elucidate precise molecular targets within plant growth signaling pathways, particularly regarding

interactions with auxin transport and ethylene biosynthesis [2] [3].

¢ Investigate crosstalk with other hormonal pathways including gibberellins, abscisic acid, and
brassinosteroids that may influence the growth-regulation efficacy [2].

e Explore potential applications in additional crop species beyond rice, particularly those that
might benefit from controlled growth patterns.

e Develop optimized formulation technologies that enhance growth-regulating properties while
minimizing environmental dispersion.

o Establish residue analytical methods specific to plant tissues to support comprehensive metabolic

fate studies.

Current understanding suggests methasulfocarb's potential as a research tool for investigating plant growth

mechanisms, particularly those involving mitochondrial function and hormonal crosstalk. The integration of
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methasulfocarb studies with emerging techniques in transcriptomics, proteomics, and metabolomics could

provide unprecedented insights into the complex networks governing plant growth regulation [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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